potassium (2S)-2-[(2S)-2-amino-3-methylbutanamido]-3-methylbutanoate

Catalog No.
S3074652
CAS No.
2137090-16-3
M.F
C10H19KN2O3
M. Wt
254.371
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
potassium (2S)-2-[(2S)-2-amino-3-methylbutanamido]...

CAS Number

2137090-16-3

Product Name

potassium (2S)-2-[(2S)-2-amino-3-methylbutanamido]-3-methylbutanoate

IUPAC Name

potassium;(2S)-2-[[(2S)-2-amino-3-methylbutanoyl]amino]-3-methylbutanoate

Molecular Formula

C10H19KN2O3

Molecular Weight

254.371

InChI

InChI=1S/C10H20N2O3.K/c1-5(2)7(11)9(13)12-8(6(3)4)10(14)15;/h5-8H,11H2,1-4H3,(H,12,13)(H,14,15);/q;+1/p-1/t7-,8-;/m0./s1

InChI Key

GNRKEYYROIJQID-WSZWBAFRSA-M

SMILES

CC(C)C(C(=O)NC(C(C)C)C(=O)[O-])N.[K+]

solubility

not available

Potassium (2S)-2-[(2S)-2-amino-3-methylbutanamido]-3-methylbutanoate is a chemical compound characterized by its unique structure, which includes a potassium ion and a complex amino acid derivative. The compound features a branched-chain amino acid configuration, specifically involving two chiral centers at the second and third carbon atoms. This molecular configuration contributes to its biological activity and potential applications in various fields, including pharmaceuticals and biochemistry.

The compound can be represented by the following structural formula:

K+C7H14N2O3\text{K}^+\text{C}_7\text{H}_{14}\text{N}_2\text{O}_3

This indicates the presence of potassium (K) along with carbon (C), hydrogen (H), nitrogen (N), and oxygen (O) atoms, which are essential for its biochemical interactions.

Typical of amino acids and their derivatives. These reactions include:

  • Acid-Base Reactions: The carboxylic acid group can donate a proton, making it behave as an acid, while the amino group can accept protons, acting as a base.
  • Peptide Bond Formation: The compound can react with other amino acids or amines to form peptide bonds, which are crucial in protein synthesis.
  • Decarboxylation: Under certain conditions, the carboxylic acid group may undergo decarboxylation, leading to the formation of amines.

Potassium (2S)-2-[(2S)-2-amino-3-methylbutanamido]-3-methylbutanoate exhibits significant biological activity due to its structural properties. It is known to function as a precursor in protein synthesis and may play roles in metabolic pathways related to amino acids.

Research indicates that compounds with similar structures often exhibit properties such as:

  • Antioxidant Activity: Protecting cells from oxidative stress.
  • Neuroprotective Effects: Potentially beneficial in neurodegenerative diseases.
  • Muscle Growth Stimulation: Supporting muscle protein synthesis.

The synthesis of potassium (2S)-2-[(2S)-2-amino-3-methylbutanamido]-3-methylbutanoate typically involves several steps:

  • Starting Materials: Begin with 3-methylbutanoic acid and appropriate amine derivatives.
  • Formation of Amide Bonds: React the acid with an amine under controlled conditions to form the desired amide linkage.
  • Potassium Salification: Treat the resulting compound with potassium hydroxide or potassium carbonate to form the potassium salt.

The synthesis can be optimized by adjusting reaction conditions such as temperature, solvent choice, and reaction time to maximize yield and purity.

Potassium (2S)-2-[(2S)-2-amino-3-methylbutanamido]-3-methylbutanoate has several potential applications:

  • Nutritional Supplements: Used in formulations aimed at enhancing muscle recovery and growth.
  • Pharmaceuticals: Investigated for its therapeutic potential in treating metabolic disorders or as an adjunct in various treatments due to its biological activity.
  • Biochemical Research: Serves as a model compound for studying amino acid metabolism and protein interactions.

Studies on the interactions of potassium (2S)-2-[(2S)-2-amino-3-methylbutanamido]-3-methylbutanoate have shown that it can interact with various biological molecules, including enzymes and receptors. These interactions may influence metabolic pathways and cellular functions.

Key findings include:

  • Enzyme Inhibition/Activation: The compound may modulate enzyme activity involved in metabolic processes.
  • Receptor Binding: Potential interaction with receptors that mediate amino acid signaling pathways.

Several compounds share structural similarities with potassium (2S)-2-[(2S)-2-amino-3-methylbutanamido]-3-methylbutanoate. Here are some notable examples:

Compound NameStructureUnique Features
L-LeucineAmino acidEssential for protein synthesis; branched-chain structure
L-IsoleucineAmino acidAnother branched-chain amino acid; involved in energy production
L-ValineAmino acidEssential amino acid; promotes muscle metabolism
N-Acetyl-L-leucineAcetylated derivativeEnhanced solubility; potential neuroprotective effects

These compounds are unique in their specific roles within biological systems, but they all share common features such as being branched-chain amino acids that contribute to protein synthesis and metabolic regulation.

Dates

Last modified: 07-24-2023

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